Cas no 2168853-22-1 (4-(5-methylpyrazin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(5-methylpyrazin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2168853-22-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5870119
• PubChem ID: 165526797
• Update Time: 2025-05-25

4-(5-methylpyrazin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylpyrazin-2-yl)pyrrolidine-3-carboxylic acid
• 2168853-22-1
• EN300-1457595

• Inchi： 1S/C10H13N3O2/c1-6-2-13-9(5-12-6)7-3-11-4-8(7)10(14)15/h2,5,7-8,11H,3-4H2,1H3,(H,14,15)
• InChI Key： FIPDCNQNFHPUQA-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=NC(C)=CN=1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 75.1Ų

Additional information on 4-(5-methylpyrazin-2-yl)pyrrolidine-3-carboxylic acid

4-(5-Methylpyrazin-2-yl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound 4-(5-methylpyrazin-2-yl)pyrrolidine-3-carboxylic acid, identified by the CAS registry number CAS No. 2168853-22-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in organic synthesis and their role in drug discovery. The structure of this compound features a pyrrolidine ring substituted with a pyrazine moiety at the 4-position and a carboxylic acid group at the 3-position, making it a unique entity in terms of both functionality and reactivity.

Recent studies have highlighted the importance of 4-(5-methylpyrazin-2-yl)pyrrolidine derivatives in the field of medicinal chemistry, particularly in the development of new drug candidates targeting various therapeutic areas such as inflammation, neurodegenerative diseases, and cancer. The methyl substitution on the pyrazine ring adds an additional layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

One of the most intriguing aspects of this compound is its ability to act as a building block for more complex molecules through various synthetic pathways. Researchers have explored its use in click chemistry, where it serves as a key intermediate for constructing bioactive compounds with enhanced stability and selectivity. The presence of both nitrogen-containing heterocycles (pyrrolidine and pyrazine) provides ample opportunities for functionalization, making it a valuable asset in combinatorial chemistry.

In terms of physical properties, 4-(5-methylpyrazin-2-yl)pyrrolidine exhibits a melting point that is consistent with other pyrrolidine derivatives, indicating its stability under moderate thermal conditions. Its solubility profile has been studied extensively, revealing that it is more soluble in polar solvents compared to non-polar ones, which is advantageous for its application in aqueous-based reactions or formulations.

The latest research has also focused on the biological activity of this compound, particularly its anti-inflammatory and antioxidant properties. Studies conducted using cellular models have shown that it exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Furthermore, its ability to scavenge free radicals makes it a promising candidate for applications in skincare products aimed at combating oxidative stress.

In addition to its pharmacological applications, this compound has found utility in materials science as well. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor development. For instance, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes that exhibit high catalytic activity towards oxygen reduction reactions, making them suitable for fuel cell applications.

The synthesis of CAS No. 2168853-22-1 involves a multi-step process that typically begins with the preparation of the pyrrolidine ring followed by substitution reactions to introduce the pyrazine moiety and carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels, which are critical for large-scale production.

In conclusion, 4-(5-methylpyrazin-2-yl)pyrrolidine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with promising biological activities and ease of functionalization, positions it as a valuable tool in both academic research and industrial development.